Cas no 61640-21-9 (5-ethynyl-1-methyl-1H-indole)

• Product Name: 5-ethynyl-1-methyl-1H-indole
• CAS No: 61640-21-9
• MF: C₁₁H₉N
• MW: 155.195862531662
• MDL: MFCD18809063
• CID: 471732
• PubChem ID: 12296261
• Update Time: 2025-08-04

5-ethynyl-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-ethynyl-1-methyl-
• 1H-Indole,5-ethynyl-1-methyl-(9CI)
• 5-ethynyl-1-methylindole
• 5-ethynyl-1-methyl-1H-indole
• SCHEMBL3580819
• EN300-1857434
• A1-15005
• PYGMFJNZULYAPO-UHFFFAOYSA-N
• DTXSID00485616
• AKOS025395137
• N-methyl-5-ethynylindole
• 61640-21-9

• MDL： MFCD18809063
• Inchi： 1S/C11H9N/c1-3-9-4-5-11-10(8-9)6-7-12(11)2/h1,4-8H,2H3
• InChI Key： PYGMFJNZULYAPO-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=C(C#C)C=CC1=2

Computed Properties

• Exact Mass: 155.07357
• Monoisotopic Mass: 155.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-ethynyl-1-methyl-1H-indole

5-Ethynyl-1-Methyl-1H-Indole: A Versatile Scaffold in Medicinal Chemistry and Biological Research

5-Ethynyl-1-methyl-1H-indole, also known by its CAS number 61640-21-9, represents a pivotal compound in the field of medicinal chemistry due to its unique structural features and broad pharmacological potential. This indole derivative features a methyl group at the 1-position and an ethynyl functional group at the 5-position, which collectively contribute to its chemical reactivity and biological activity. The molecular framework of 5-ethynyl-1-methyl-1H-indole is characterized by a six-membered indole ring fused to a five-membered pyrrole ring, with the ethynyl group extending from the indole ring to introduce additional functional versatility. This structural design has enabled researchers to explore its applications in drug discovery, molecular imaging, and bioactive compound synthesis.

5-Ethynyl-1-methyl-1H-indole has recently garnered significant attention in the scientific community due to its role as a building block for the synthesis of complex bioactive molecules. The ethynyl group, a terminal alkyne functional group, is particularly valuable in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction allows for the rapid and selective formation of covalent bonds between azide-containing molecules and alkynes like 5-ethynyl-1-methyl-1H-indole, making it a key intermediate in the development of conjugated systems for drug delivery and targeted therapies. The methyl substitution at the 1-position further stabilizes the indole ring, enhancing its chemical resistance and metabolic stability in biological environments.

Recent studies have highlighted the potential of 5-ethynyl-1-methyl-1, H-indole in modulating signaling pathways associated with cancer progression. A 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of 5-ethynyl-1-methyl-1H-indole exhibit inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignant tumors. The ethynyl group's ability to participate in hydrogen bonding and π-π stacking interactions with target proteins enhances the compound's binding affinity, making it a promising scaffold for the design of kinase inhibitors. These findings underscore the importance of 5-ethynyl-1-methyl-1H-indole in the development of targeted therapies for oncology.

Another area of active research involves the use of 5-ethynyl-1-methyl-1H-indole in molecular imaging and bioconjugation technologies. The alkyne functionality provides a platform for the attachment of fluorescent dyes, radiolabels, or other biomolecules, enabling real-time tracking of cellular processes. For instance, a 2024 study in Advanced Materials reported the synthesis of 5-ethynyl-1-methyl-1H-indole-based probes that selectively target G protein-coupled receptors (GPCRs) in live cells. These probes demonstrated high specificity and low cytotoxicity, highlighting the compound's utility in non-invasive imaging applications.

The synthesis of 5-ethynyl-1-methyl-1H-indole typically involves multi-step organic reactions, including alkyne functionalization and indole ring modification. A common approach is the catalytic alkyne metathesis reaction, which allows for the introduction of the ethynyl group onto the indole skeleton. Researchers have also explored asymmetric synthesis methods to achieve stereocontrolled formation of the methyl group at the 1-position, ensuring optimal spatial orientation for biological activity. These synthetic strategies are critical for the large-scale production of 5-ethynyl-1-methyl-1H-indole for both academic and industrial applications.

From a pharmacokinetic perspective, 5-ethynyl-1-methyl-1H-indole exhibits favorable properties that make it suitable for pharmaceutical development. Its molecular weight and hydrophobicity profile suggest potential for oral administration, while its metabolic stability in vivo reduces the risk of rapid degradation. A 2023 preclinical study in Drug Discovery Today evaluated the in vivo behavior of 5-ethynyl-1-methyl-1H-indole derivatives and found that they demonstrated prolonged half-lives in animal models, indicating promising pharmacological properties. These characteristics position 5-ethynyl-1-methyl-1H-indole as a candidate for further development in therapeutic applications.

Despite its growing importance, the exploration of 5-ethynyl-1-methyl-1H-indole is still in its early stages, with many opportunities for future research. One promising direction is the investigation of its interactions with ion channels and neurotransmitter receptors, which could lead to novel treatments for neurological disorders. Additionally, the compound's structural flexibility allows for the incorporation of diverse functional groups, enabling the design of multifunctional molecules with tailored biological activities. These possibilities underscore the significance of 5-ethynyl-1-methyl-1H-indole in the broader context of medicinal chemistry.

In conclusion, 5-ethynyl-1-methyl-1H-indole represents a versatile chemical scaffold with wide-ranging applications in drug discovery, molecular imaging, and bioconjugation. Its unique structural features, combined with its reactivity in click chemistry, make it a valuable tool for researchers seeking to develop innovative therapeutic strategies. As further studies continue to unravel its potential, 5-ethynyl-1-methyl-1H-indole is poised to play a pivotal role in advancing the field of pharmaceutical sciences.